8-(allylamino)-7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(2-methylphenoxy)propyl]-3-methyl-8-(prop-2-enylamino)purine-2,6-dione
• InChI: InChI=1S/C19H23N5O4/c1-4-9-20-18-21-16-15(17(26)22-19(27)23(16)3)24(18)10-13(25)11-28-14-8-6-5-7-12(14)2/h4-8,13,25H,1,9-11H2,2-3H3,(H,20,21)(H,22,26,27)
• InChI Key: PTQALXAYQZENEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C3=C(N=C2NCC=C)N(C(=O)NC3=O)C)O
• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol

Description

8-(allylamino)-7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H23N5O4 and its molecular weight is 385.424. The purity is usually 95%.
BenchChem offers high-quality 8-(allylamino)-7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(allylamino)-7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of MFCD06751548, also known as Mycophenolic acid, is the enzyme inosine monophosphate dehydrogenase (IMPDH) . This enzyme plays a crucial role in the synthesis of guanosine nucleotides, which are essential for DNA and RNA production in lymphocytes .

Mode of Action

Mycophenolic acid acts by blocking IMPDH , thereby inhibiting the de novo synthesis of guanosine nucleotides . This results in a decrease in DNA and RNA synthesis, which is particularly detrimental to lymphocytes as they rely heavily on this pathway .

Biochemical Pathways

By inhibiting IMPDH, Mycophenolic acid disrupts the purine synthesis pathway . This leads to a reduction in the production of guanosine nucleotides, thereby affecting the proliferation of lymphocytes .

Pharmacokinetics

The pharmacokinetics of Mycophenolic acid involves its absorption, distribution, metabolism, and excretion (ADME). It has a bioavailability of 72% for the sodium form and 94% for the mofetil form . It is primarily metabolized in the liver and has an elimination half-life of 17.9±6.5 hours . The majority of the drug (93%) is excreted in the urine .

Result of Action

The inhibition of lymphocyte proliferation by Mycophenolic acid leads to immunosuppression . This makes it effective in preventing organ transplant rejection and treating autoimmune conditions such as Crohn’s disease and lupus .

Action Environment

The action, efficacy, and stability of Mycophenolic acid can be influenced by various environmental factors. For instance, the drug’s absorption can be affected by the presence of food in the stomach. Additionally, factors such as renal function, genetic makeup, sex, and age can influence the drug’s pharmacokinetic parameters .